Cas no 1807198-69-1 (Ethyl 2-cyano-4-ethyl-3-methylbenzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-3-methylbenzoate
• CAS No: 1807198-69-1
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5010113
• Update Time: 2025-06-26

Ethyl 2-cyano-4-ethyl-3-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-3-methylbenzoate

• Inchi： 1S/C13H15NO2/c1-4-10-6-7-11(13(15)16-5-2)12(8-14)9(10)3/h6-7H,4-5H2,1-3H3
• InChI Key： FELVSDYACGRIKN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(CC)=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3
• Topological Polar Surface Area: 50.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 2-cyano-4-ethyl-3-methylbenzoate

Research Brief on Ethyl 2-cyano-4-ethyl-3-methylbenzoate (CAS: 1807198-69-1) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-4-ethyl-3-methylbenzoate (CAS: 1807198-69-1) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its cyano and ethyl substituents on a benzoate backbone, has been explored as a key intermediate in the synthesis of bioactive molecules and as a potential pharmacophore in drug discovery. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 2-cyano-4-ethyl-3-methylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The compound's unique structural features, including its electron-withdrawing cyano group and lipophilic ethyl substituents, were found to enhance binding affinity to specific protein targets. The study demonstrated that derivatives of this compound exhibited promising activity against cancer-related PPIs, with IC50 values in the low micromolar range.

Another significant application of Ethyl 2-cyano-4-ethyl-3-methylbenzoate was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it served as a building block for the development of novel anti-inflammatory agents. Researchers utilized the compound's benzoate core to design COX-2 selective inhibitors, achieving improved selectivity profiles compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study emphasized the importance of the 4-ethyl-3-methyl substitution pattern in modulating both potency and metabolic stability.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of Ethyl 2-cyano-4-ethyl-3-methylbenzoate. A 2023 Organic Process Research & Development publication detailed a scalable, green chemistry approach to its synthesis, employing catalytic cyanation and esterification steps that significantly improved yield (82%) while reducing environmental impact. This methodological advancement has important implications for the compound's potential industrial-scale production.

In drug metabolism studies, the pharmacokinetic properties of Ethyl 2-cyano-4-ethyl-3-methylbenzoate derivatives have been extensively characterized. A 2024 Xenobiotica study revealed that the compound's metabolites maintain biological activity while showing favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The cyano group was found to contribute to metabolic stability, while the ethyl substituents influenced tissue distribution patterns.

Looking forward, Ethyl 2-cyano-4-ethyl-3-methylbenzoate continues to be a compound of significant interest in pharmaceutical research. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical functionality can be leveraged for conjugation with various carrier molecules. Additionally, computational chemistry approaches are being employed to design next-generation derivatives with enhanced target specificity and reduced off-target effects.